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Compound of Interest

Compound Name: Methyl elaidate

Cat. No.: B1584811 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of methyl elaidate
standard solutions for use in chromatographic analysis, such as Gas Chromatography (GC).

Methyl elaidate is frequently used as a reference standard in the analysis of fatty acids and

their derivatives.[1][2]

Introduction
Methyl elaidate is the methyl ester of elaidic acid, a trans-monounsaturated omega-9 fatty

acid.[1][3] It serves as a crucial reference material in biochemical research and for the

quantitative analysis of fatty acid profiles in various samples, including biofuels, food products,

and biological specimens.[4] Accurate preparation of standard solutions is paramount for

generating reliable and reproducible chromatographic data.

Physicochemical Properties and Safety Data
A thorough understanding of the physical and chemical properties of methyl elaidate is

essential for its proper handling and for the preparation of accurate standard solutions.

Table 1: Physicochemical Properties of Methyl Elaidate
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Property Value Reference

Synonyms
Methyl trans-9-Octadecenoate,

(E)-Methyl octadec-9-enoate

CAS Number 1937-62-8

Molecular Formula C19H36O2

Molecular Weight 296.49 g/mol

Appearance Colorless liquid

Melting Point 9-10 °C

Boiling Point 220 °C at 24 mmHg

Density 0.871 g/mL at 20 °C

Solubility

Insoluble in water. Soluble in

most organic solvents,

including DMSO (100 mg/mL),

chloroform, and methanol.

Table 2: Safety and Handling Information
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Aspect Recommendation Reference

General Handling

Handle in a well-ventilated

area. Wear appropriate

personal protective equipment

(PPE), including safety

glasses, gloves, and a lab

coat. Avoid contact with skin

and eyes.

Storage

Store in a tightly closed

container in a cool, dry place.

Recommended storage

temperature is 2-8 °C for short-

term and -20°C for long-term

storage. For stock solutions,

storage at -80°C can extend

stability for up to 6 months.

Disposal

Dispose of waste material in

accordance with local, state,

and federal regulations. Do not

allow the product to enter

drains.

Experimental Protocol: Preparation of Methyl
Elaidate Standard Solutions
This protocol outlines the steps for preparing a primary stock solution and a series of working

standard solutions of methyl elaidate for the generation of a calibration curve.

3.1. Materials and Equipment

Methyl elaidate (≥99% purity)

High-purity solvent (e.g., hexane, isooctane, or chloroform for GC analysis)

Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL)
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Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Amber glass vials with PTFE-lined caps for storage

3.2. Workflow Diagram
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Workflow for Preparation of Methyl Elaidate Standard Solutions

Preparation

Serial Dilution

Analysis & Storage

Weigh Methyl Elaidate

Dissolve in Solvent

Transfer

Prepare Stock Solution (e.g., 1000 µg/mL)

Dilute to Volume

Prepare Working Standard 1
(e.g., 100 µg/mL)

Dilute

Prepare Blank

Solvent Only

Prepare Working Standard 2
(e.g., 50 µg/mL)

Dilute

Prepare Working Standard 3
(e.g., 25 µg/mL)

Dilute

Prepare Working Standard 4
(e.g., 10 µg/mL)

Dilute

Prepare Working Standard 5
(e.g., 5 µg/mL)

Dilute

Transfer to Vials & Label

Store at -20°C Chromatographic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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